(4S,5S)-6-(Hydroxymethyl)-3-[(2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,4,5-triol

• IUPAC Name: (4S,5S)-6-(hydroxymethyl)-3-[(2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,4,5-triol
• InChI: InChI=1S/C12H22O11/c13-1-3-6(16)8(18)10(11(20)21-3)23-12-9(19)7(17)5(15)4(2-14)22-12/h3-20H,1-2H2/t3?,4?,5-,6-,7+,8+,9?,10?,11?,12+/m1/s1
• InChI Key: HIWPGCMGAMJNRG-KHDAGABXSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)O)OC2C(C(C(C(O2)CO)O)O)O)O)O)O
• Isomeric SMILES: C(C1[C@H]([C@@H](C([C@@H](O1)OC2[C@H]([C@@H](C(OC2O)CO)O)O)O)O)O)O
• Molecular Formula: C12H22O11
• DSSTOX Substance ID: DTXSID80857953
• Molecular Weight: 342.30 g/mol
• CAS No.: 50728-38-6

Description

The compound “(4S,5S)-6-(Hydroxymethyl)-3-[(2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,4,5-triol” is a complex organic molecule. It contains multiple hydroxyl groups and ether linkages, suggesting it may be a type of carbohydrate or related to carbohydrate chemistry.

Molecular Structure Analysis

The molecule has a complex structure with multiple chiral centers, indicated by the (4S,5S) and (2S,4S,5S) notations. These notations refer to the configuration of the atoms around the chiral centers.

Physical and Chemical Properties Analysis

The compound is a solid under normal conditions. It should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Solubility and Physical Properties

Studies have explored the solubility of compounds structurally similar to "(4S,5S)-6-(Hydroxymethyl)-3-[(2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,4,5-triol" in ethanol-water solutions, finding that solubilities vary with temperature and ethanol mass fraction, providing essential data for their application in solution-based processes (Gong, Wang, Zhang, & Qu, 2012). Similarly, research on the densities and viscosities of sugar alcohol aqueous solutions offers valuable information for their use in various industrial and pharmaceutical applications (Zhu, Ma, & Zhou, 2010).

Synthesis Techniques

Innovative synthesis methods have been developed for compounds with similar structural features, highlighting efficient pathways for their preparation. This includes the creation of complex structures through multi-step processes, which are crucial for producing specific isomers or derivatives with potential therapeutic uses (Liu, Li, Lu, & Miao, 2008). Another study provides a detailed procedure for synthesizing isomeric compounds, offering insights into the versatility of these molecules for various scientific applications (Madesclaire, Zaitsev, Zaitseva, & Sharipova, 2007).

Potential Biological and Pharmaceutical Roles

Research on the biochemical and pharmacological properties of these compounds includes studies on their binding affinities and interactions with proteins, which are critical for developing new medications or therapeutic agents. For instance, a computational study on a closely related compound isolated from Syzygium densiflorum Wall. ex Wight & Arn explored its potential role in diabetes management, identifying several target proteins for therapeutic intervention (Muthusamy & Krishnasamy, 2016).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation (H317) and serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

Mannans, a major constituent of the hemicellulose fraction of lignocelluloses, perform distinct functions as structural components in cell walls of softwoods and storage functions in seeds .

Mode of Action

It is known that enzymatic hydrolysis of mannan involves the backbone hydrolyzing endo-β-mannanases and β-mannosidases . Mannans are heteropolymeric and their hydrolysis also requires the action of β-glucosidases and side-chain cleaving α-galactosidases and acetyl mannan esterases .

Biochemical Pathways

Mannans are an important part of the hemicellulose family, which are further classified as linear mannan, glucomannan, galactomannan, and galactoglucomannan . Linear mannans are homopolysaccharides which have a main chain composed of 1,4-linked β-d-mannopyranosyl (mannose-mannose) residues . The enzymatic hydrolysis of mannan involves the backbone hydrolyzing endo-β-mannanases and β-mannosidases .

Result of Action

It is known that the enzymatic hydrolysis of mannan significantly affects the prospects of biobleaching and saccharification of lignocellulosic biomass .